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Executive Summary
CAS 135984-01-9, or 1,5-Diphenyl-3-(2-thienyl)formazan, is a specialized bioanalytical

reagent used primarily as a metabolic indicator in cell viability assays and microbial growth

studies. It is the stable, deeply colored reduction product of the tetrazolium salt STC (2,3-

Diphenyl-5-(2-thienyl)tetrazolium chloride).

Unlike common indicators like MTT or XTT, the STC system has demonstrated specific utility in

the rapid detection of mycobacterial growth (including Mycobacterium tuberculosis), making it a

critical tool in infectious disease drug development. This guide outlines its physicochemical

properties, reaction mechanisms, and validated experimental protocols for use in high-

throughput screening.
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Chemical Identity & Physicochemical Properties[1]
[2][3]
STC Formazan is a hydrophobic, crystalline solid characterized by its intense coloration, which

serves as the optical readout in redox-based assays.

Table 1: Physicochemical Specifications
Property Specification

Chemical Name 1,5-Diphenyl-3-(2-thienyl)formazan

Common Synonym STC Formazan

CAS Number 135984-01-9

Molecular Formula C₁₇H₁₄N₄S

Molecular Weight 306.39 g/mol

Appearance Black to dark purple crystalline powder

Solubility
Soluble in DMSO, Ethanol, Chloroform;

Insoluble in water

Melting Point ~144°C

Absorption Max (

)
515–525 nm (in Acetonitrile/DMSO)

Purity Grade
Typically

96.0% (HPLC) for bioassays

Mechanism of Action: The Tetrazolium-Formazan
Redox System
The utility of CAS 135984-01-9 lies in its formation from a colorless precursor. In viable cells,

metabolically active dehydrogenase enzymes (principally mitochondrial succinate

dehydrogenase in eukaryotes or membrane-bound reductases in prokaryotes) transfer

electrons from NADH/NADPH to the tetrazolium ring.
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The STC Reaction[4][5][6]
Substrate: STC Tetrazolium (Colorless/Pale Yellow).

Catalyst: Cellular Reductases (Active only in living cells).

Product: STC Formazan (CAS 135984-01-9) – A dark, water-insoluble precipitate.

The amount of STC Formazan generated is directly proportional to the number of viable,

metabolically active cells. This allows for quantitative analysis via spectrophotometry after

solubilization.

Visualization: Cellular Reduction Pathway
The following diagram illustrates the reduction of the STC tetrazolium salt to the formazan

product within a biological system.
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Caption: Schematic of the STC Tetrazolium reduction pathway yielding the colored STC

Formazan product (CAS 135984-01-9).

Applications in Drug Development[7]
A. Mycobacterial Growth Detection (The "STC Method")
While MTT is the standard for mammalian cells, STC has shown superior utility in microbiology,

specifically for Mycobacterium tuberculosis. Research indicates that STC allows for earlier

detection of bacillary growth compared to standard culture methods.[1]

Advantage: The STC formazan precipitate is distinct and forms rapidly in the presence of

active mycobacterial metabolism, facilitating faster drug susceptibility testing (DST).
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Relevance: Critical for screening anti-tuberculosis compounds where speed is a bottleneck.

B. Cytotoxicity & Viability Screening
In oncology drug discovery, STC Formazan serves as the endpoint readout for

chemosensitivity assays.

Comparison: Similar to the MTT assay, but the thienyl moiety in STC alters the redox

potential and solubility profile, potentially offering different sensitivity ranges for specific cell

lines.

Table 2: Comparison of Common Tetrazolium Indicators
Indicator CAS (Formazan)

Water Solubility
(Formazan)

Primary
Application

STC 135984-01-9 Insoluble

Mycobacterial

detection, general

viability

MTT 57360-69-7 Insoluble
Standard mammalian

cytotoxicity

XTT (Soluble deriv.) Soluble

High-throughput

screening (no

solubilization step)

WST-1 (Soluble deriv.) Soluble Real-time monitoring

Experimental Protocols
Protocol A: Detection of Mycobacterial Growth (STC
Assay)
Adapted from Osato et al. and related microbiological protocols.

Reagents:

STC Solution: 0.5% (w/v) STC Tetrazolium in sterile distilled water.
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Culture Media: Ogawa medium or Middlebrook 7H9 broth.

Solvent: Ethanol or DMSO (for quantitative readout).

Workflow:

Inoculation: Inoculate mycobacterial strains (e.g., M. tuberculosis H37Rv) into the culture

medium containing the test drug.

Incubation: Incubate at 37°C for the required period (typically 7–14 days for rapid growers,

longer for slow growers).

Staining: Add 0.1 mL of 0.5% STC solution to the culture tube.

Reaction: Re-incubate for 24 hours.

Visual Scoring:

Positive Growth: Appearance of dark black/purple crystals (STC Formazan) on the

colonies or in the pellet.

Inhibition (Drug Effect): No color change (remains pale).

Quantification (Optional): Centrifuge pellets, dissolve crystals in 1 mL DMSO, and measure

absorbance at 520 nm.

Protocol B: General Cell Viability (Adherent Cells)
Workflow:

Seeding: Seed cells (e.g., HeLa, CHO) in 96-well plates (5,000–10,000 cells/well). Incubate

overnight.

Treatment: Add test compounds and incubate for 24–72 hours.

STC Addition: Add STC tetrazolium solution (final concentration 0.5 mg/mL) to each well.

Incubation: Incubate for 2–4 hours at 37°C. Check for intracellular black crystals.
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Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve the CAS 135984-01-9

precipitate.

Measurement: Shake plate for 5 mins and read Absorbance at 515 nm.

Safety & Regulatory Profile
Hazard Classification: STC Formazan is generally classified as a laboratory chemical for

R&D use only.

Handling:

Skin/Eye Irritant: Wear nitrile gloves and safety glasses.

Inhalation: Avoid dust generation; handle powder in a fume hood.

Storage: Store at room temperature or 4°C, protected from light. Formazans are light-

sensitive and can degrade upon prolonged exposure to UV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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